4-(2-Cyclopropyl-1,3-oxazol-5-yl)benzenesulfonyl chloride

• IUPAC Name: 4-(2-cyclopropyl-1,3-oxazol-5-yl)benzenesulfonyl chloride
• InChI: InChI=1S/C12H10ClNO3S/c13-18(15,16)10-5-3-8(4-6-10)11-7-14-12(17-11)9-1-2-9/h3-7,9H,1-2H2
• InChI Key: VBNBVYARAONGQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=C(O2)C3=CC=C(C=C3)S(=O)(=O)Cl
• Molecular Formula: C12H10ClNO3S
• Molecular Weight: 283.73 g/mol

Description

“4-(2-Cyclopropyl-1,3-oxazol-5-yl)benzenesulfonyl chloride” is a chemical compound that belongs to the class of oxazoles. Oxazoles are important heterocyclic compounds that have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry. They are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Scientific Research Applications

Medicinal Chemistry and Therapeutic Potentials

Oxazole derivatives serve as valuable intermediates for synthesizing new chemical entities in medicinal chemistry. The 4-(2-Cyclopropyl-1,3-oxazol-5-yl)benzenesulfonyl chloride scaffold has been explored for various therapeutic applications:

Antimicrobial Activity: Researchers have investigated oxazole derivatives for their antimicrobial properties. These compounds exhibit potential against bacteria (e.g., S. aureus, S. pyogenes, P. aeruginosa, E. coli) and fungi (e.g., C. albicans, A. niger, A. .

Conclusion

Mechanism of Action

Target of Action

The primary target of 4-(2-Cyclopropyl-1,3-oxazol-5-yl)benzenesulfonyl chloride is human carbonic anhydrase II (hCA II) . Carbonic anhydrases are enzymes involved in many important physiological and pathological processes. They play a crucial role in maintaining pH and fluid balance in various tissues and organs .

Mode of Action

4-(2-Cyclopropyl-1,3-oxazol-5-yl)benzenesulfonyl chloride acts as an isoform-selective inhibitor of human carbonic anhydrase II . It binds to the enzyme and inhibits its activity, thereby disrupting the balance of pH and fluid in tissues where hCA II is active .

Biochemical Pathways

The inhibition of hCA II affects several biochemical pathways. It disrupts the reabsorption of bicarbonate ions in the kidneys, leading to an increase in urinary bicarbonate excretion . This can affect the body’s acid-base balance and may have downstream effects on other physiological processes.